
Toxicological Profile of 2,4-Dimethylpentanoic
Acid: A Review of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethylpentanoic acid

Cat. No.: B1317043 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available toxicological and safety

information for 2,4-Dimethylpentanoic acid. It is intended for informational purposes only and

does not constitute a complete toxicological assessment. A comprehensive evaluation would

require dedicated experimental studies.

Introduction
2,4-Dimethylpentanoic acid is a branched-chain fatty acid with the chemical formula

C7H14O2.[1][2] While specific, in-depth toxicological studies on this compound are not readily

available in the public domain, information regarding its hazards has been compiled from safety

data sheets (SDS) and chemical databases. This guide provides a summary of the known

hazard classifications and physical-chemical properties. Due to the limited data, a detailed

account of experimental protocols and signaling pathways cannot be provided at this time.

Hazard Identification and Classification
The primary source of toxicological information for 2,4-Dimethylpentanoic acid comes from its

classification under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS). The available data indicates that this compound is an irritant to the skin,

eyes, and respiratory system, and may be harmful if swallowed.[1][3]
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
GHS07

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
GHS07

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
GHS05

Specific Target Organ

Toxicity (Single

Exposure);

Respiratory Tract

Irritation

3
H335: May cause

respiratory irritation
GHS07

Source: PubChem, Angene Chemical Safety Data Sheet[1][3]

Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[1][3]

H318: Causes serious eye damage[1]

H335: May cause respiratory irritation[1][3]

Precautionary Statements: A range of precautionary statements are associated with these

classifications, including the use of personal protective equipment (gloves, eye protection),

ensuring adequate ventilation, and seeking medical attention in case of exposure.[1][3]

Physicochemical Properties
Understanding the physical and chemical properties of a substance is crucial for assessing its

potential toxicological behavior.
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Property Value Source

Molecular Formula C7H14O2 PubChem[1]

Molecular Weight 130.18 g/mol PubChem[1]

CAS Number 5868-33-7 NIST WebBook[2]

IUPAC Name 2,4-dimethylpentanoic acid PubChem[1]

Appearance Light yellow liquid Fisher Scientific[4]

Boiling Point 124 - 125 °C Fisher Scientific[4]

Flash Point 18 °C Fisher Scientific[4]

Specific Gravity 0.825 Fisher Scientific[4]

Toxicological Data Summary
A thorough search of publicly available literature and databases did not yield specific

quantitative toxicological data for 2,4-Dimethylpentanoic acid. The following data points,

commonly found in comprehensive toxicological profiles, are currently unavailable:

Acute Toxicity: No LD50 (oral, dermal, inhalation) or LC50 values were found.

Genotoxicity: No data from Ames tests, chromosome aberration assays, or other

mutagenicity studies were identified.

Carcinogenicity: No long-term animal studies assessing the carcinogenic potential of this

compound are available.

Reproductive and Developmental Toxicity: No studies on the effects on fertility or embryonic

development were found.

Toxicokinetics: Information on the absorption, distribution, metabolism, and excretion

(ADME) of 2,4-Dimethylpentanoic acid is not available.
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Due to the absence of detailed toxicological studies for 2,4-Dimethylpentanoic acid in the

public domain, no specific experimental protocols can be cited.

Visualizations
As no specific signaling pathways or experimental workflows for the toxicological assessment

of 2,4-Dimethylpentanoic acid have been published, a generalized workflow for chemical

toxicity testing is presented below. This diagram illustrates a typical phased approach to

evaluating the safety of a novel chemical substance.
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Phase 1: In Silico & In Vitro Screening

Phase 2: Acute & Sub-chronic Toxicity (In Vivo)

Phase 3: Chronic & Specialized Toxicity (In Vivo)

Phase 4: Risk Assessment

QSAR & Read-Across Analysis

High-Throughput Screening (HTS)

In Vitro Cytotoxicity Assays
(e.g., Neutral Red Uptake)

In Vitro Genotoxicity Assays
(e.g., Ames Test, Micronucleus Test)

Acute Toxicity Studies
(LD50/LC50, Skin/Eye Irritation)

Proceed if concerns identified

28-Day Repeated Dose Toxicity Study

Toxicokinetic & Metabolism Studies

90-Day Sub-chronic Toxicity Study

Proceed for chronic exposure scenarios

Carcinogenicity Bioassay Reproductive & Developmental Toxicity Studies

Risk Characterization

Hazard Identification

Dose-Response Assessment
(NOAEL, LOAEL)

Exposure Assessment

Click to download full resolution via product page

Caption: A generalized workflow for chemical toxicity testing.

Conclusion
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The current toxicological profile of 2,4-Dimethylpentanoic acid is limited to hazard

classifications derived from regulatory submissions. It is identified as being harmful if

swallowed, and causing skin, eye, and respiratory irritation. There is a notable absence of

comprehensive experimental data in the public domain, which prevents a detailed assessment

of its toxicological properties, including potential systemic effects, genotoxicity, carcinogenicity,

and reproductive toxicity. For professionals in research and drug development, this lack of data

signifies that any handling of 2,4-Dimethylpentanoic acid should be conducted with caution,

adhering to the safety precautions outlined in its safety data sheet. Further experimental

studies are necessary to establish a complete and reliable toxicological profile for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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